Cas no 2171668-98-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid
• CAS No: 2171668-98-5
• MF: C₂₅H₁₉F₃N₂O₅
• MW: 484.423977136612
• CID: 5938667
• PubChem ID: 165542352
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid
• EN300-1509260
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2,3,5-trifluorophenyl)carbamoyl]propanoic acid
• 2171668-98-5

• Inchi： 1S/C25H19F3N2O5/c26-13-9-19(27)23(28)20(10-13)29-24(33)21(11-22(31)32)30-25(34)35-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18,21H,11-12H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： NVUBUASDWALFIH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F)F

Computed Properties

• Exact Mass: 484.12460620g/mol
• Monoisotopic Mass: 484.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid (CAS No. 2171668-98-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid (CAS No. 2171668-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluorophenyl moiety, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature side reactions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of more complex molecules.

The trifluorophenyl moiety is another key feature of this compound. Fluorinated aromatic rings are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and electronic effects. These properties can significantly influence the biological activity and pharmacokinetic behavior of the compound, making it a valuable scaffold for drug design and development.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of these enzymes, thereby blocking their catalytic activity and potentially slowing down disease progression.

In another study, researchers explored the use of this compound as a prodrug for targeted drug delivery. The Fmoc protecting group can be designed to be cleaved by specific enzymes present in certain tissues or cells, allowing for the controlled release of the active drug moiety. This approach has shown promise in improving the therapeutic index and reducing side effects associated with conventional drug delivery methods.

The structural complexity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid also makes it an excellent candidate for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds against specific biological targets to identify potential lead molecules. The unique combination of functional groups in this compound allows it to interact with a wide range of targets, making it a valuable starting point for further optimization and development.

In addition to its therapeutic potential, this compound has also been studied for its use in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry and biology to understand and manipulate biological systems at the molecular level. The ability to synthesize and modify compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid allows researchers to probe complex biological processes and develop new tools for studying cellular functions.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid typically involves multiple steps, including the protection of functional groups, coupling reactions, and deprotection steps. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,5-trifluorophenyl)carbamoylpropanoic acid (CAS No. 2171668-98-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug design and development, as well as for use in chemical biology studies. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in the field.